Cas no 95306-94-8 (4-Formyl-2,6-dimethylphenyl acetate)

4-Formyl-2,6-dimethylphenyl acetate Properties

Names and Identifiers

• 4-Formyl-2,6-dimethylphenyl acetate
• (4-formyl-2,6-dimethylphenyl) acetate
• CHEMBRDG-BB 9072034
• 4-acetoxy-3,5-dimethyl-benzaldehyde
• 95306-94-8
• AKOS006242757
• SCHEMBL2392665
• F78621
• MFCD08753030
• DTXSID40535467
• 4-Formyl-2,6-dimethylphenylacetate
• +Expand

• MDL： MFCD08753030
• InChIKey： TVTIBBMRARODJH-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12O3/c1-7-4-10(6-12)5-8(2)11(7)14-9(3)13/h4-6H,1-3H3
• SMILES： CC1=C(C(=CC(=C1)C=O)C)OC(=O)C

Computed Properties

• Exact Mass: 192.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 192.078644241g/mol
• Heavy Atom Count: 14
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 2.04120
• PSA: 43.37000

4-Formyl-2,6-dimethylphenyl acetate Security Information

4-Formyl-2,6-dimethylphenyl acetate Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%